Cas no 468718-65-2 (4-Bromo-N-methylpyridin-2-amine)

• Product Name: 4-Bromo-N-methylpyridin-2-amine
• CAS No: 468718-65-2
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD09834845
• CID: 828925
• PubChem ID: 55276154
• Update Time: 2025-09-28

4-Bromo-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methylpyridin-2-amine
• 4-Bromo-2-(methylamino)pyridine
• (4-Bromo-pyridin-2-yl)-methyl-amine
• N-Methyl-4-bromopyridine-2-amine
• 2-Pyridinamine, 4-bromo-N-methyl-
• MB07801
• AK141589
• SY037276
• ST24043482
• MFCD09834845
• AKOS006326649
• 468718-65-2
• DA-05652
• 4-Bromo-N-methyl-2-pyridinamine
• DS-7293
• DTXSID10717258
• EN300-1699736
• SCHEMBL16397524
• 4-Bromo-N-methyl-pyridin-2-amine

• MDL： MFCD09834845
• Inchi： 1S/C6H7BrN2/c1-8-6-4-5(7)2-3-9-6/h2-4H,1H3,(H,8,9)
• InChI Key： ZWIJDMCKZGENFF-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)NC

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 1.9

Additional information on 4-Bromo-N-methylpyridin-2-amine

4-Bromo-N-methylpyridin-2-amine (CAS No. 468718-65-2): An Overview of Its Synthesis, Applications, and Recent Research

4-Bromo-N-methylpyridin-2-amine (CAS No. 468718-65-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and a methylamine group attached to a pyridine ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 4-Bromo-N-methylpyridin-2-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the bromination of N-methylpyridin-2-amine, followed by further functionalization to introduce the bromine atom at the 4-position. Another method involves the reaction of 4-bromopyridine with methylamine under appropriate conditions to form the desired product. These synthetic routes are well-documented and have been optimized to achieve high yields and purity.

In terms of its applications, 4-Bromo-N-methylpyridin-2-amine has found use in a variety of chemical and biological contexts. One of its primary applications is as an intermediate in the synthesis of pharmaceuticals. For instance, it serves as a key building block in the development of drugs targeting specific biological pathways, such as those involved in neurodegenerative diseases and cancer. The bromine atom in the molecule can be readily substituted with other functional groups, allowing for the creation of diverse derivatives with tailored biological activities.

Recent research has also highlighted the potential of 4-Bromo-N-methylpyridin-2-amine in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their disruption can lead to various diseases. By modifying the structure of 4-Bromo-N-methylpyridin-2-amine, researchers were able to identify potent inhibitors with high selectivity and low toxicity.

Another area where 4-Bromo-N-methylpyridin-2-amine has shown promise is in the field of materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored its potential as a dopant or additive to enhance the performance of these devices. For example, a study published in Advanced Materials demonstrated that incorporating 4-Bromo-N-methylpyridin-2-amine into OLEDs significantly improved their efficiency and stability.

The safety profile of 4-Bromo-N-methylpyridin-2-amine is another important consideration for its practical applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working under well-controlled conditions to prevent exposure.

In conclusion, 4-Bromo-N-methylpyridin-2-amine (CAS No. 468718-65-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis and drug development. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry and biology.